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Compound of Interest

Compound Name: Thalidomide-5-PEG2-Cl

Cat. No.: B12421899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thalidomide-5-PEG2-Cl is a crucial bifunctional molecule extensively utilized in the

development of Proteolysis Targeting Chimeras (PROTACs). It serves as a cornerstone for

researchers aiming to induce the degradation of specific target proteins. This molecule

incorporates the thalidomide moiety, which effectively recruits the E3 ubiquitin ligase Cereblon

(CRBN). This recruitment is the initial step in the ubiquitination and subsequent proteasomal

degradation of a target protein of interest. The molecule is further functionalized with a 2-unit

polyethylene glycol (PEG) linker terminating in a chloro group, which allows for covalent

conjugation to a ligand that binds to the target protein. This technical guide provides an in-

depth overview of the chemical properties and stability of Thalidomide-5-PEG2-Cl, offering

essential data and protocols for its effective use in research and drug development.

Chemical Properties
A summary of the key chemical properties of Thalidomide-5-PEG2-Cl is presented in the table

below. These properties are essential for understanding the molecule's behavior in various

experimental settings.
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Property Value Source

Molecular Formula C₁₇H₁₇ClN₂O₆ [1]

Molecular Weight 380.78 g/mol [1]

CAS Number 2230956-57-5 [1]

Appearance White to off-white solid

Purity Typically >95%

Solubility Soluble in DMSO, DMF

Stability and Storage
The stability of Thalidomide-5-PEG2-Cl is a critical factor for its handling, storage, and

application in biological assays. While specific, in-depth stability studies on this particular

molecule are not extensively published, the stability can be inferred from the behavior of its

core components: the thalidomide core and the PEG linker.

General Storage Recommendations:

Condition Recommendation

Solid (Powder)

Store at -20°C for long-term storage. Can be

shipped at ambient temperature for short

periods.

In Solution (e.g., DMSO)

Prepare fresh solutions for use. For short-term

storage, aliquot and store at -80°C. Avoid

repeated freeze-thaw cycles.

pH and Hydrolytic Stability: The thalidomide core is susceptible to hydrolysis, particularly at the

glutarimide and phthalimide rings, under both acidic and basic conditions. The ester linkages in

some PEG linkers can also be prone to hydrolysis. While the ether linkages in the PEG2 chain

of this molecule are generally stable, the overall stability in aqueous buffers is expected to be

limited. It is advisable to prepare fresh solutions in anhydrous solvents like DMSO and to

minimize the time the compound spends in aqueous media before use.
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Thermostability: Elevated temperatures can accelerate the degradation of thalidomide and its

derivatives. Therefore, storage at low temperatures is crucial to maintain the integrity of the

compound.

Photostability: While specific data on the photosensitivity of Thalidomide-5-PEG2-Cl is not

available, it is good practice to store the compound and its solutions protected from light to

prevent potential photodegradation.

Signaling Pathway and Mechanism of Action
Thalidomide-5-PEG2-Cl functions as the E3 ligase-recruiting component of a PROTAC. The

thalidomide moiety binds to Cereblon (CRBN), a substrate receptor of the CRL4 E3 ubiquitin

ligase complex. This binding event brings the E3 ligase into close proximity with the target

protein, which is bound by the other end of the PROTAC. This induced proximity facilitates the

transfer of ubiquitin from an E2-conjugating enzyme to lysine residues on the surface of the

target protein. The resulting polyubiquitinated protein is then recognized and degraded by the

26S proteasome.
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Caption: PROTAC Mechanism of Action.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Thalidomide-5-PEG2-Cl are

not readily available in peer-reviewed literature and are often proprietary to chemical suppliers.

However, based on general organic synthesis principles and analytical methods for similar

compounds, representative protocols are provided below.

General Synthesis Workflow
The synthesis of Thalidomide-5-PEG2-Cl typically involves the coupling of a functionalized

thalidomide precursor with a PEG linker containing a terminal chloro group.

Thalidomide Precursor

Coupling Reaction

HO-PEG2-Cl

Purification

Characterization
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Caption: General Synthesis Workflow.

1. Synthesis of a Functionalized Thalidomide Precursor:

A common starting material is 4-hydroxythalidomide.

The hydroxyl group can be reacted with a suitable reagent to introduce a leaving group or a

functional group for coupling.

2. Coupling with the PEG Linker:

The functionalized thalidomide is reacted with 1-chloro-2-(2-hydroxyethoxy)ethane under

appropriate conditions (e.g., in the presence of a base like potassium carbonate in a solvent

such as DMF).

The reaction is typically monitored by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

3. Purification:

The crude product is purified using column chromatography on silica gel.

The appropriate solvent system for elution is determined by TLC analysis.

4. Characterization:

The structure and purity of the final product are confirmed by analytical techniques such as:

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C): To confirm the chemical

structure.

Mass Spectrometry (MS): To confirm the molecular weight.

High-Performance Liquid Chromatography (HPLC): To determine the purity.

Analytical Method: Purity Determination by HPLC
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A general HPLC method for determining the purity of Thalidomide-5-PEG2-Cl is outlined

below. The exact conditions may need to be optimized.

Parameter Condition

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase A
Water with 0.1% formic acid or trifluoroacetic

acid

Mobile Phase B
Acetonitrile with 0.1% formic acid or

trifluoroacetic acid

Gradient
A linear gradient from 5% to 95% Mobile Phase

B over 20-30 minutes

Flow Rate 1.0 mL/min

Detection UV at 220 nm and 254 nm

Injection Volume 10 µL

Column Temperature 25-30 °C

Sample Preparation: A stock solution of the compound is prepared in DMSO (e.g., 10 mM) and

then diluted with the mobile phase to an appropriate concentration for analysis.

Conclusion
Thalidomide-5-PEG2-Cl is a valuable chemical tool for the development of PROTACs. A

thorough understanding of its chemical properties, stability, and mechanism of action is

paramount for its successful application in targeted protein degradation studies. While detailed

stability data for this specific molecule is limited, careful handling and storage based on the

known properties of its constituent parts can ensure its integrity and performance in biological

experiments. The provided representative protocols offer a starting point for researchers

working with this compound. As the field of targeted protein degradation continues to evolve,

further characterization of such critical building blocks will be invaluable to the scientific

community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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